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Compound of Interest

Compound Name: D-Iditol-13C

Cat. No.: B12390154 Get Quote

FOR IMMEDIATE USE: This document provides essential safety and logistical information for

researchers, scientists, and drug development professionals handling D-Iditol-13C. Adherence

to these guidelines is critical for ensuring a safe laboratory environment and maintaining the

integrity of your research.

D-Iditol-13C is the ¹³C labeled version of D-Iditol, a sugar alcohol.[1][2] While the safety data

sheet for D-Iditol indicates that it is not classified as a hazardous substance and has no known

irritating effects on the eyes or skin, proper laboratory hygiene and safety protocols are

paramount.[3] The product is not flammable and does not present an explosion hazard.[3]

Personal Protective Equipment (PPE)
While D-Iditol-13C is not considered hazardous, the following personal protective equipment is

recommended as a standard laboratory practice to minimize exposure and ensure safety.
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PPE Category Item Specification Rationale

Eye Protection Safety Glasses ANSI Z87.1-rated

Protects eyes from

potential splashes or

airborne particles.

Hand Protection Disposable Gloves Nitrile or Latex

Prevents direct skin

contact with the

chemical.

Body Protection Laboratory Coat Standard

Protects skin and

personal clothing from

contamination.

Respiratory Protection Dust Respirator NIOSH-approved

Recommended when

handling the powder

form to avoid

inhalation of dust

particles.[4]

Experimental Workflow: From Receipt to Storage
Following a structured workflow is essential for the safe and effective use of D-Iditol-13C in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemsrc.com/en/cas/25878-23-3_255425.html
https://www.benchchem.com/product/b12390154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for D-Iditol-13C Handling

Receiving and Inspection Initial Storage

Preparation for Use

Experimental Use

Post-Experiment

Final Storage

Receive Shipment

Inspect Packaging for Damage

Verify Product and Lot Number

Don Appropriate PPE

Store at -20°C in a Tightly Sealed Container

Protect from Light and Moisture

Weigh Required Amount in a Ventilated Area

Dissolve in a Suitable Solvent (e.g., Water)

Perform Experiment Following Protocol

Dispose of Contaminated Consumables

Clean Work Area

Remove and Dispose of PPE

Wash Hands Thoroughly

Return Unused Product to -20°C Storage

Click to download full resolution via product page

Experimental Workflow for D-Iditol-13C Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12390154?utm_src=pdf-body-img
https://www.benchchem.com/product/b12390154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Methodologies:

Receiving and Inspection: Upon receipt of the D-Iditol-13C shipment, visually inspect the

packaging for any signs of damage or leakage. Verify that the product name and lot number

on the container match the order specifications.

Initial Storage: For long-term stability, store the product at -20°C in its original, tightly sealed

container.[5][6] Ensure the storage location is dark and dry to protect the compound from

light and moisture.[5]

Preparation for Use: Before handling the compound, put on all required personal protective

equipment. If working with the powdered form, conduct weighing and initial preparation in a

well-ventilated area or under a fume hood to minimize dust inhalation.[4] D-Iditol is soluble in

water at 5mg/ml.[5]

Experimental Use: Follow your established laboratory protocol for the specific experiment.

Post-Experiment: Dispose of any contaminated consumables, such as pipette tips and tubes,

in the appropriate laboratory waste stream. Thoroughly clean the work area. Remove and

discard disposable PPE. Always wash your hands thoroughly with soap and water after

handling the compound.

Final Storage: Securely seal the container of any unused D-Iditol-13C and promptly return it

to the designated -20°C storage location.

Disposal Plan
Proper disposal of D-Iditol-13C and associated waste is crucial to maintain a safe laboratory

and environment.
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Disposal Plan for D-Iditol-13C

Waste Segregation

Solid Waste Disposal Liquid Waste Disposal Decontamination

Solid Waste (Unused Product, Contaminated Labware)

Collect in a Labeled, Sealed Container

Liquid Waste (Solutions containing D-Iditol-13C)

Collect in a Labeled, Sealed Waste Container

Dispose as Non-Hazardous Chemical Waste Dispose according to Institutional and Local Regulations

Clean Spills with a Damp Cloth, Avoiding Dust Generation

Do Not Allow Product to Enter Drains

Spill
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Disposal Plan for D-Iditol-13C

Step-by-Step Disposal Guidance:

Solid Waste:

Collect any unused solid D-Iditol-13C and contaminated disposable labware (e.g.,

weighing boats, pipette tips) in a clearly labeled, sealed container.

Dispose of the sealed container as non-hazardous chemical waste, following your

institution's specific guidelines.

Liquid Waste:

Collect any solutions containing D-Iditol-13C in a designated, sealed, and clearly labeled

waste container.
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Consult your institution's chemical waste disposal protocols and local regulations for

proper disposal of the liquid waste stream. Do not pour solutions containing D-Iditol-13C
down the drain.[7]

Spill Cleanup:

In the event of a spill of the solid material, carefully sweep it up to avoid generating dust

and place it in a sealed container for disposal.[8]

For liquid spills, absorb the material with an inert absorbent and place it in a sealed

container for disposal.

Clean the affected area with a damp cloth to remove any remaining residue.

Disclaimer: The information provided in this document is intended as a guide for the safe

handling of D-Iditol-13C. It is not a substitute for a comprehensive risk assessment. Always

consult the most recent Safety Data Sheet (SDS) for the specific product you are using and

adhere to all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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